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Compound Name: (S,R,S)-AHPC TFA

Cat. No.: B611679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(S,R,S)-AHPC is a crucial building block in the development of Proteolysis-Targeting Chimeras

(PROTACs), a novel therapeutic modality designed to hijack the cell's natural protein

degradation machinery to eliminate disease-causing proteins.[1][2] Specifically, (S,R,S)-AHPC

functions as a ligand for the Von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][3] As the

trifluoroacetic acid (TFA) salt, (S,R,S)-AHPC TFA is often used in chemical synthesis and

biological screening. Understanding its solubility in common organic solvents is paramount for

accurate compound handling, experimental design, and data interpretation in drug discovery

and development.

These application notes provide a summary of the available solubility data for different forms of

(S,R,S)-AHPC and a detailed protocol for determining the solubility of (S,R,S)-AHPC TFA in

dimethyl sulfoxide (DMSO) and other organic solvents.

Data Presentation: Solubility of (S,R,S)-AHPC Forms
While specific quantitative solubility data for (S,R,S)-AHPC TFA is not readily available in the

public domain, the following table summarizes the reported solubility of other forms of (S,R,S)-

AHPC in common laboratory solvents. This information can serve as a useful reference for

initial experimental design. It is important to note that the trifluoroacetic acid salt form may

exhibit different solubility characteristics.
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Compound
Form

Solvent Solubility
Concentration
(mM)

Notes

(S,R,S)-AHPC

(Free Base)
DMSO 86 mg/mL 199.73

Moisture-

absorbing DMSO

can reduce

solubility. Fresh

DMSO is

recommended.

[4]

(S,R,S)-AHPC

monohydrochlori

de

DMSO 125 mg/mL 267.65

Ultrasonic

assistance may

be needed.

Hygroscopic

DMSO can

significantly

impact solubility.

[1]

(S,R,S)-AHPC

monohydrochlori

de

Water 100 mg/mL 214.12

Ultrasonic

assistance may

be needed.[1]

Experimental Protocol: Determination of (S,R,S)-
AHPC TFA Solubility
This protocol outlines a general method for determining the solubility of (S,R,S)-AHPC TFA in a

given solvent. The method is based on the "excess solid" or shake-flask method, which is a

common and reliable technique.[5]

Materials:

(S,R,S)-AHPC TFA

Anhydrous DMSO

Other organic solvents (e.g., ethanol, methanol, acetonitrile)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.selleckchem.com/products/s-r-s-ahpc-mdk7526.html
https://www.medchemexpress.com/Protein_degrader_1_hydrochloride.html
https://www.medchemexpress.com/Protein_degrader_1_hydrochloride.html
https://www.benchchem.com/product/b611679?utm_src=pdf-body
https://www.benchchem.com/product/b611679?utm_src=pdf-body
https://www.benchchem.com/product/b611679?utm_src=pdf-body
https://lifechemicals.com/blog/computational-chemistry/443-compound-solubility-measurements-for-early-drug-discovery
https://www.benchchem.com/product/b611679?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical balance

Vortex mixer

Thermostatic shaker/incubator

Microcentrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable column and

detector (e.g., UV-Vis)

Calibrated micropipettes

Glass vials with screw caps

Procedure:

Preparation of Stock Solutions for Calibration Curve:

Prepare a stock solution of (S,R,S)-AHPC TFA in the chosen solvent at a known

concentration that is fully dissolved.

Perform a serial dilution of the stock solution to create a series of standards with known

concentrations.

Analyze these standards by HPLC to generate a calibration curve of peak area versus

concentration.

Sample Preparation:

Weigh out an excess amount of (S,R,S)-AHPC TFA (e.g., 5-10 mg) into a glass vial.

Add a specific volume of the desired solvent (e.g., 1 mL) to the vial.

Equilibration:

Tightly cap the vial to prevent solvent evaporation.

Place the vial in a thermostatic shaker set to a constant temperature (e.g., 25 °C).
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Shake the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is

reached.

Separation of Undissolved Solid:

After equilibration, centrifuge the vial at a high speed (e.g., 10,000 x g) for a set time (e.g.,

15 minutes) to pellet the undissolved solid.

Sample Analysis:

Carefully collect an aliquot of the supernatant, ensuring that no solid particles are

transferred.

Dilute the supernatant with the same solvent to a concentration that falls within the range

of the calibration curve.

Analyze the diluted sample by HPLC under the same conditions as the standards.

Data Analysis:

Determine the concentration of (S,R,S)-AHPC TFA in the diluted sample using the

calibration curve.

Calculate the original concentration in the undissolved sample by multiplying by the

dilution factor. This value represents the solubility of (S,R,S)-AHPC TFA in the chosen

solvent at the specified temperature.

Visualizations
Caption: Experimental workflow for determining the solubility of (S,R,S)-AHPC TFA.
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Caption: Hypothetical signaling pathway of a PROTAC utilizing (S,R,S)-AHPC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b611679?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/Protein_degrader_1_hydrochloride.html
https://www.bocsci.com/product/s-r-s-ahpc-me-cas-1948273-02-6-291831.html
https://www.medchemexpress.com/E3_ligase_Ligand_1.html
https://www.selleckchem.com/products/s-r-s-ahpc-mdk7526.html
https://lifechemicals.com/blog/computational-chemistry/443-compound-solubility-measurements-for-early-drug-discovery
https://www.benchchem.com/product/b611679#s-r-s-ahpc-tfa-solubility-in-dmso-and-other-organic-solvents
https://www.benchchem.com/product/b611679#s-r-s-ahpc-tfa-solubility-in-dmso-and-other-organic-solvents
https://www.benchchem.com/product/b611679#s-r-s-ahpc-tfa-solubility-in-dmso-and-other-organic-solvents
https://www.benchchem.com/product/b611679#s-r-s-ahpc-tfa-solubility-in-dmso-and-other-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611679?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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